Cas no 1343707-89-0 (3-Methyl-4-(4H-1,2,4-triazol-4-yl)phenol)

• Product Name: 3-Methyl-4-(4H-1,2,4-triazol-4-yl)phenol
• CAS No: 1343707-89-0
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 5738662
• PubChem ID: 64490066
• Update Time: 2025-06-08

3-Methyl-4-(4H-1,2,4-triazol-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• AKOS013814111
• 1343707-89-0
• CS-0354035
• EN300-1614020
• 3-Methyl-4-(4H-1,2,4-triazol-4-yl)phenol
• Phenol, 3-methyl-4-(4H-1,2,4-triazol-4-yl)-

• Inchi： 1S/C9H9N3O/c1-7-4-8(13)2-3-9(7)12-5-10-11-6-12/h2-6,13H,1H3
• InChI Key： WHCAKJGCJUPOIL-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C)C=1)N1C=NN=C1

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 382.4±52.0 °C(Predicted)
• pka: 9.34±0.31(Predicted)

Additional information on 3-Methyl-4-(4H-1,2,4-triazol-4-yl)phenol

Comprehensive Analysis of 3-Methyl-4-(4H-1,2,4-triazol-4-yl)phenol (CAS No. 1343707-89-0): Properties, Applications, and Industry Trends

The compound 3-Methyl-4-(4H-1,2,4-triazol-4-yl)phenol (CAS No. 1343707-89-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a phenol moiety with a 1,2,4-triazole ring, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

One of the most searched questions about 3-Methyl-4-(4H-1,2,4-triazol-4-yl)phenol revolves around its synthetic applications. The compound serves as a key building block in the development of heterocyclic derivatives, which are pivotal in designing small-molecule inhibitors. Its triazole component is known for enhancing binding affinity and metabolic stability, making it a hotspot in medicinal chemistry discussions. Recent studies highlight its role in optimizing lead compounds for diseases like diabetes and cancer, aligning with the growing demand for precision therapeutics.

From an industrial perspective, the demand for CAS No. 1343707-89-0 is rising due to its utility in high-value chemical synthesis. Manufacturers are focusing on scalable production methods to meet the needs of contract research organizations (CROs) and pharmaceutical developers. Innovations in green chemistry have also influenced its synthesis, with efforts to reduce waste and improve yield using catalytic processes. This aligns with the broader industry shift toward sustainable practices, a topic frequently searched by professionals in the field.

The physicochemical properties of 3-Methyl-4-(4H-1,2,4-triazol-4-yl)phenol further underscore its relevance. Its moderate solubility in polar solvents and stability under ambient conditions make it suitable for diverse formulation development applications. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to ensure purity, a critical factor for regulatory compliance in GMP environments. These aspects are frequently queried in academic and industrial forums, reflecting the compound's technical significance.

Emerging trends in AI-driven drug discovery have also spotlighted CAS No. 1343707-89-0. Computational models predict its potential as a scaffold for kinase inhibitors, leveraging its hydrogen-bonding capacity and aromatic stacking features. Such insights are driving collaborations between cheminformatics experts and synthetic chemists, a synergy often explored in recent publications and conferences.

In conclusion, 3-Methyl-4-(4H-1,2,4-triazol-4-yl)phenol represents a convergence of innovation and practicality in modern chemistry. Its multifaceted applications—from drug design to sustainable manufacturing—position it as a compound of enduring interest. As research advances, its role in addressing unmet medical and industrial challenges will likely expand, making it a staple in scientific and commercial dialogues.